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Compound of Interest

Compound Name:
Oxacycloheptadec-8-en-2-one,

(8Z)-

CAS No.: 123-69-3

Cat. No.: B110428

Get Quote

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development, providing a thorough understanding of Ambrettolide, a

macrocyclic musk of significant interest. This document delves into its chemical identity,

synthesis, analytical methodologies, and biological interactions, with a focus on practical, field-

proven insights.

Introduction: The Significance of Ambrettolide
Ambrettolide, a macrocyclic lactone, is a highly valued compound, primarily known for its potent

and elegant musk fragrance.[1][2] It is a key component in fine perfumery, prized for its ability

to impart warmth, richness, and substantivity to fragrance compositions.[1][3][4] Beyond its

olfactory properties, the unique macrocyclic structure of Ambrettolide and related musks makes

them subjects of interest in medicinal chemistry and drug discovery for their potential biological

activities.[5] This guide will explore the technical nuances of Ambrettolide, providing a

foundational understanding for its application and study.

Chemical Identity: CAS Numbers and Synonyms
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A critical point of clarification in the study of Ambrettolide is the existence of two primary CAS

numbers, which refer to different, though closely related, molecules. This distinction is crucial

for accurate research and sourcing.

CAS Number 7779-50-2: This number corresponds to the naturally occurring (Z)-7-

Hexadecen-1,16-olide, the primary musk component of ambrette seed oil, derived from the

plant Abelmoschus moschatus.[6]

CAS Number 28645-51-4: This number is assigned to Isoambrettolide, a synthetic isomer of

the natural compound.[6] Due to its cost-effectiveness and consistent quality, this is the most

common form of Ambrettolide in commercial use.[7]

The nomenclature surrounding Ambrettolide can be complex. The following table summarizes

the key identifiers and synonyms associated with both the natural and synthetic forms.

Identifier Natural Ambrettolide Synthetic Isoambrettolide

Primary CAS No. 7779-50-2 28645-51-4

Chemical Name (Z)-7-Hexadecen-1,16-olide
Oxacycloheptadec-10-en-2-

one

Molecular Formula C16H28O2 C16H28O2

Molecular Weight 252.39 g/mol 252.4 g/mol

Synonyms

Ambrettolide, (Z)-omega-6-

Hexadecenlactone, 16-

Hydroxy-7-hexadecenoic acid

lactone

Isoambrettolide,

Ambrettozone, Hexadec-9-en-

1,16-lactone, Moschus

lactone, Lanbrettolide,

Scentolide

Synthesis of Ambrettolide: Methodologies and
Workflows
The commercial production of Ambrettolide relies on synthetic routes, with several methods

developed to achieve high purity and yield. Two prominent starting materials are aleuritic acid

and 1,9-cyclohexadecadiene.
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Synthesis from Aleuritic Acid
Aleuritic acid, a major component of shellac, is a common precursor for Ambrettolide synthesis.

The general pathway involves the formation of a dioxolane derivative, followed by acetylation

and subsequent lactonization.
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Caption: Synthesis workflow of Ambrettolide isomers from 1,9-Cyclohexadecadiene.

Experimental Protocol: Synthesis of Ambrettolide Isomers from 1,9-Cyclohexadecadiene
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Epoxidation: Dissolve 1,9-cyclohexadecadiene in a suitable solvent like dichloromethane.

Add a peracid (e.g., m-chloroperoxybenzoic acid) portion-wise while maintaining the

temperature below 25°C. The reaction is typically stirred for several hours until completion.

Reduction: The resulting 1,2,9,10-diepoxycyclohexadecane is then reduced to a mixture of

cyclohexadecanediols using a reducing agent such as lithium aluminum hydride in an

ethereal solvent.

Oxidation to Hydroxy Ketones: The diol mixture is oxidized to the corresponding hydroxy

ketones using an oxidizing agent like pyridinium chlorochromate (PCC) in dichloromethane.

Baeyer-Villiger Oxidation: The hydroxy ketone mixture undergoes a Baeyer-Villiger oxidation

using a peracid in the presence of a Lewis acid catalyst like boron trifluoride etherate to yield

a mixture of hydroxy cyclohexadecanolides.

Dehydration and Purification: The final step is the dehydration of the hydroxy lactones using

a strong acid catalyst to form a mixture of Ambrettolide isomers. The product is then purified

by vacuum distillation.

Analytical Methods for Ambrettolide
For quality control, research, and formulation development, robust analytical methods are

essential for the identification and quantification of Ambrettolide.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the primary technique for analyzing volatile and semi-volatile compounds like

Ambrettolide. It allows for the separation of isomers and the confident identification of the

compound based on its mass spectrum.

Sample Preparation
(Dilution in Solvent) GC Injection GC Separation

(e.g., DB-5ms column)
Mass Spectrometry
(Electron Ionization) Mass Detection Data Analysis

(Library Matching)
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Quantification
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Caption: A typical GC-MS workflow for the analysis of Ambrettolide.
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GC-MS Protocol for Ambrettolide Analysis

Sample Preparation: Prepare a dilute solution of the Ambrettolide sample in a volatile solvent

such as dichloromethane or ethyl acetate.

GC Conditions:

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable.

Injector Temperature: 250°C.

Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 10°C/minute, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Data Analysis: The resulting mass spectrum can be compared to a reference library (e.g.,

NIST) for identification. The retention time should also be compared to that of a known

standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for the structural elucidation and purity

assessment of Ambrettolide.

¹H-NMR and ¹³C-NMR Spectroscopy Protocol for Ambrettolide
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Sample Preparation: Dissolve approximately 5-10 mg of the Ambrettolide sample in about

0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in an NMR tube.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

¹H-NMR Acquisition:

Acquire a standard proton spectrum.

Expected Chemical Shifts (in CDCl₃): The spectrum will show characteristic signals for the

olefinic protons (around 5.3 ppm), the methylene group adjacent to the ester oxygen

(around 4.1 ppm), and a complex multiplet for the other methylene groups in the

macrocyclic ring.

¹³C-NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Expected Chemical Shifts (in CDCl₃): Expect signals for the carbonyl carbon (around 174

ppm), the olefinic carbons (around 130 ppm), the carbon adjacent to the ester oxygen

(around 64 ppm), and multiple signals for the other aliphatic carbons.

Data Analysis: The chemical shifts, coupling patterns, and integration of the signals are used

to confirm the structure and assess the purity of the sample.

Biological Activity and Mechanism of Action
For professionals in drug development, understanding the biological interactions of

Ambrettolide is of paramount importance.

Interaction with Olfactory Receptors
The characteristic musk odor of Ambrettolide is a result of its interaction with specific olfactory

receptors (ORs) in the nasal epithelium. Recent research has identified human olfactory

receptors, such as OR5AN1, that are activated by macrocyclic musks like Ambrettolide. [8]The

binding of Ambrettolide to these G-protein coupled receptors initiates a signaling cascade that

results in the perception of its distinct scent.
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Caption: Conceptual diagram of Ambrettolide's interaction with an olfactory receptor.
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Potential Pharmacological Activities
While the primary application of Ambrettolide is in fragrances, the broader class of macrocyclic

compounds, including natural musks from which Ambrettolide is derived, has been investigated

for various pharmacological effects. Studies on natural musk have suggested potential anti-

inflammatory, neuroprotective, and anticancer activities. [9]It is important to note that these

studies often involve complex mixtures of compounds found in natural musk, and further

research is needed to determine the specific activities of isolated Ambrettolide. The exploration

of macrocyclic lactones as a scaffold in drug design is an active area of research.

Regulatory and Safety Information
Ambrettolide is generally recognized as safe (GRAS) for its intended use as a flavoring

substance by the Flavor and Extract Manufacturers Association (FEMA). [2]Its FEMA number is

2555. As with any chemical, it is essential to handle Ambrettolide in accordance with its Safety

Data Sheet (SDS), using appropriate personal protective equipment, especially in a laboratory

or industrial setting.

Comparative Analysis: Natural vs. Synthetic
Ambrettolide
The choice between natural and synthetic Ambrettolide depends on the specific application,

cost considerations, and desired olfactory profile.
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Feature Natural Ambrettolide Synthetic Isoambrettolide

Source
Ambrette seeds (Abelmoschus

moschatus)
Chemical Synthesis

Odor Profile

Described as smoother, finer,

and less fatty. May have more

complex nuances due to trace

components. [7]

A clean, powerful musk with

fruity and floral undertones.

Highly consistent from batch to

batch.

Purity

Can vary depending on the

extraction and purification

process.

Typically high purity.

Cost

Significantly more expensive

due to the low yield from

natural sources.

More cost-effective for large-

scale applications.

Availability
Limited and subject to

variations in crop yields.

Readily available from various

chemical suppliers.

Conclusion
Ambrettolide is a fascinating and commercially important macrocyclic musk with a well-defined

chemical identity and established synthetic routes. Its unique olfactory properties stem from its

specific interactions with olfactory receptors. For researchers and drug development

professionals, Ambrettolide and its macrocyclic lactone structure present opportunities for

further investigation into its biological activities and potential therapeutic applications. A

thorough understanding of its chemistry, synthesis, and analysis is fundamental to unlocking its

full potential in both fragrance and scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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